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Standard Operating Procedure: Proper Disposal
of Nandrolone-3,4-13C2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nandrolone-3,4-13C2

Cat. No.: B1148523

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of Nandrolone-3,4-13C2. This procedure is designed for researchers, scientists, and
drug development professionals to ensure that disposal methods mitigate risks and adhere to
regulatory requirements.

Immediate Safety and Hazard Identification

Nandrolone-3,4-13C2 must be handled as a hazardous chemical and a controlled substance.
The isotopic labeling with Carbon-13 (*3C) is stable and does not pose a radiological hazard.[1]
[2] Disposal procedures are therefore dictated by the pharmacological and legal status of
nandrolone.

Key Hazard Information:

o Controlled Substance: Nandrolone is an anabolic steroid and is regulated as a controlled
substance. Disposal is governed by the U.S. Drug Enforcement Administration (DEA) and
corresponding national authorities.[3][4][5]

o Chemical Hazards: Nandrolone and its derivatives are suspected of causing cancer and may
damage fertility or the unborn child.[6][7]

Personal Protective Equipment (PPE) Required:

o Standard laboratory coat
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o Safety glasses or goggles

o Chemical-resistant gloves

Regulatory Overview

The disposal of Nandrolone-3,4-13C2 is governed by multiple regulatory bodies. Compliance

with all applicable federal, state, and local regulations is mandatory.

Regulatory Body

Regulation

Key Requirement

Drug Enforcement
Administration (DEA)

21 CFR 8§1317.90

Controlled substances must be
rendered "non-retrievable"
upon disposal. The method of
destruction must permanently
alter the substance's physical
or chemical condition, making

it unusable.[3]

Environmental Protection
Agency (EPA)

Resource Conservation and
Recovery Act (RCRA)

Pharmaceuticals that are
considered hazardous waste
must be managed according to
specific protocols to protect
human health and the

environment.[3]

Institutional & Local Authorities

Site-Specific SOPs

Your institution's
Environmental Health & Safety
(EH&S) department and local
waste authorities may have
additional, stricter

requirements.

Pre-Disposal and Segregation Workflow

Proper segregation is the first critical step in the disposal process. A failure to correctly

segregate waste can lead to regulatory violations and safety hazards.

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.benchchem.com/product/b1148523?utm_src=pdf-body
https://secureadrug.com/how-to-identify-and-dispose-of-hazardous-pharmaceuticals-and-controlled-substances/
https://secureadrug.com/how-to-identify-and-dispose-of-hazardous-pharmaceuticals-and-controlled-substances/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Step 1: Identification & Segregation
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Step 2: Containerization & Labeling
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Step 3: Storage & Record-Keeping
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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